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Compound of Interest

Compound Name: 10,10'-Oxybisphenoxarsine

Cat. No.: B035948 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety, handling, and disposal information for 10,10'-
Oxybisphenoxarsine (OBPA), a highly toxic organoarsenic compound. Strict adherence to

these protocols is mandatory to ensure personnel safety and prevent environmental

contamination.

Hazard Identification and Personal Protective Equipment
(PPE)
10,10'-Oxybisphenoxarsine is classified as acutely toxic and corrosive. It is fatal if swallowed

or inhaled and toxic in contact with skin.[1] It causes severe skin burns and eye damage.[1]

Due to its high toxicity, a comprehensive PPE strategy is essential.

Table 1: Exposure Limits and Recommended Personal Protective Equipment
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Parameter Value/Recommendation Source(s)

Occupational Exposure Limits

OSHA PEL (Organic Arsenic

Compounds as As)
0.5 mg/m³ (8-hour TWA) [2]

Toxics Screening Level

(10,10'-oxybisphenoxarsine

oxide)

0.2 µg/m³ (annual average) [3]

Respiratory Protection

Full-face respirator with

combination organic

vapor/acid gas/P100

particulate filters (e.g., 3M

Model 60923).

[3][4][5]

Hand Protection

Double gloving is required.

Use a combination of a

heavier, chemical-resistant

outer glove over a disposable

inner glove. Outer Glove: Butyl

rubber or Viton™ for extended

contact. Inner Glove: Nitrile

(heavy-duty, >8 mil). No

specific breakthrough time

data is available for OBPA.

Gloves should be inspected

before each use and changed

immediately upon suspected

contact.

[6][7]

Eye and Face Protection

A full-face respirator provides

integrated eye and face

protection. If not using a full-

face respirator, chemical

splash goggles and a face

shield are mandatory.

[3]

Body Protection Chemical-resistant, impervious

disposable coveralls. A

[3]
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chemically resistant apron

should be worn over the

coveralls.

Foot Protection

Chemical-resistant, steel-toed

boots with disposable boot

covers.

[2]

Operational Plan for Safe Handling
All handling of 10,10'-Oxybisphenoxarsine must be conducted within a certified chemical

fume hood or a glove box to minimize inhalation exposure.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area within the laboratory for handling OBPA. This area must be

clearly marked with warning signs indicating a highly toxic and carcinogenic substance is

in use.[6]

Ensure a calibrated emergency eyewash station and safety shower are immediately

accessible.[6]

Prepare all necessary equipment (glassware, spatulas, etc.) and place them on a

disposable, absorbent bench liner within the fume hood.

Assemble a spill kit containing absorbent materials (e.g., vermiculite or sand),

decontamination solution, and a labeled hazardous waste container.

Donning PPE:

Put on inner nitrile gloves.

Don disposable coveralls, ensuring a snug fit.

Put on chemical-resistant boots and disposable boot covers.
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Don outer chemical-resistant gloves (e.g., Butyl rubber or Viton™).

Don a full-face respirator with the appropriate cartridges. Perform a positive and negative

pressure seal check.

Handling the Compound:

Carefully open the container of 10,10'-Oxybisphenoxarsine inside the fume hood.

Use spark-proof tools for all transfers and manipulations to avoid the creation of dust and

aerosols.[3]

Weigh the required amount of the compound in a tared, sealed container.

After handling, securely close the primary container.

Post-Handling and Decontamination:

Wipe down all exterior surfaces of containers and equipment with a suitable

decontamination solution (e.g., a solution of household bleach and hydrated lime, followed

by a thorough rinse).

Place all disposable items that have come into contact with the compound into a labeled

hazardous waste bag inside the fume hood.

Remove PPE in the following order, avoiding contact with the outer contaminated

surfaces: boot covers, outer gloves, coveralls, inner gloves.

Remove the full-face respirator last, once outside the handling area.

Wash hands, face, and forearms thoroughly with soap and water.[6]

Disposal Plan
All waste generated from handling 10,10'-Oxybisphenoxarsine is considered hazardous

waste and must be disposed of accordingly.

Step-by-Step Disposal Protocol:
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Waste Segregation and Collection:

Solid Waste: All contaminated solid waste, including gloves, coveralls, bench liners, and

disposable equipment, must be collected in a clearly labeled, sealed, and puncture-proof

hazardous waste container.

Liquid Waste: All contaminated liquid waste, including rinse water from decontamination,

must be collected in a sealed, compatible container (e.g., a brown glass bottle) and

labeled as hazardous waste.[6] Drain disposal is strictly prohibited.[6]

Empty Containers: Empty containers of 10,10'-Oxybisphenoxarsine must be triple-rinsed

with a suitable solvent, with the rinsate collected as hazardous liquid waste. The rinsed

containers should then be punctured to prevent reuse and disposed of as hazardous solid

waste.[1]

Storage and Final Disposal:

Store all hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Arrange for the disposal of all 10,10'-Oxybisphenoxarsine waste through a licensed

chemical destruction facility or a controlled incineration plant with flue gas scrubbing

capabilities.[1] Do not discharge to sewer systems.[1]

Emergency Procedures
Spill: In case of a spill, evacuate the area immediately. Alert others and contact the

appropriate emergency response team. If trained and equipped, contain the spill with

absorbent material and decontaminate the area following established procedures.

Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical
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attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Visual Workflow for Safe Handling of 10,10'-
Oxybisphenoxarsine
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1. Preparation Phase

2. Donning PPE

3. Handling Phase (in Fume Hood)

4. Decontamination & Doffing

5. Final Waste Disposal
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Caption: Workflow for handling 10,10'-Oxybisphenoxarsine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b035948?utm_src=pdf-body-img
https://www.benchchem.com/product/b035948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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